Cas no 2229540-29-6 (1-(pentafluoroethyl)cyclobutylmethanol)

• Product Name: 1-(pentafluoroethyl)cyclobutylmethanol
• CAS No: 2229540-29-6
• MF: C₇H₉F₅O
• MW: 204.137779951096
• CID: 6282711
• PubChem ID: 165677903
• Update Time: 2025-07-19

1-(pentafluoroethyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(pentafluoroethyl)cyclobutylmethanol
• 2229540-29-6
• [1-(pentafluoroethyl)cyclobutyl]methanol
• EN300-1951495

• Inchi： 1S/C7H9F5O/c8-6(9,7(10,11)12)5(4-13)2-1-3-5/h13H,1-4H2
• InChI Key： REMPXXWABVMBMC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1(CO)CCC1)F

Computed Properties

• Exact Mass: 204.05735572g/mol
• Monoisotopic Mass: 204.05735572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(pentafluoroethyl)cyclobutylmethanol

Introduction to 1-(Pentafluoroethyl)cyclobutylmethanol (CAS No. 2229540-29-6)

1-(Pentafluoroethyl)cyclobutylmethanol, with the CAS number 2229540-29-6, is a novel fluorinated compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique combination of a cyclobutyl ring and a pentafluoroethyl group, which endows it with a range of interesting properties and potential applications.

The chemical structure of 1-(Pentafluoroethyl)cyclobutylmethanol consists of a cyclobutyl ring attached to a methanol group, with the pentafluoroethyl moiety substituting one of the hydrogen atoms on the methanol carbon. This specific arrangement of functional groups imparts several notable characteristics to the compound, including high thermal stability, low surface tension, and enhanced solubility in both polar and non-polar solvents.

In recent years, the study of fluorinated compounds has been driven by their unique physical and chemical properties, which make them valuable in various industrial and scientific applications. The presence of fluorine atoms in 1-(Pentafluoroethyl)cyclobutylmethanol significantly alters its electronic and steric properties, leading to improved performance in many contexts. For instance, the high electronegativity of fluorine atoms enhances the compound's polarity and reactivity, making it a versatile building block in synthetic chemistry.

One of the key areas where 1-(Pentafluoroethyl)cyclobutylmethanol has shown promise is in the development of advanced materials. Its low surface tension and high thermal stability make it an ideal candidate for use in coatings, lubricants, and surface modifiers. These properties are particularly beneficial in applications requiring excellent wear resistance and reduced friction, such as in automotive and aerospace industries.

In the realm of pharmaceutical research, 1-(Pentafluoroethyl)cyclobutylmethanol has been explored for its potential as a drug delivery vehicle. The compound's ability to enhance solubility and permeability can be leveraged to improve the bioavailability of poorly soluble drugs. Additionally, its low toxicity profile makes it a safe option for use in pharmaceutical formulations. Recent studies have demonstrated that derivatives of this compound can be used to develop prodrugs that are more stable and effective than their parent compounds.

The synthetic route for preparing 1-(Pentafluoroethyl)cyclobutylmethanol involves several well-established chemical transformations. One common method involves the reaction of a cyclobutyl derivative with a pentafluoroethyl halide in the presence of a suitable base. This process yields high purity products with good yields, making it an attractive option for large-scale production. The ability to synthesize this compound efficiently is crucial for its widespread adoption in various applications.

Beyond its practical applications, 1-(Pentafluoroethyl)cyclobutylmethanol has also been studied for its fundamental chemical properties. Researchers have investigated its behavior in different solvents and under various reaction conditions to gain insights into its reactivity and stability. These studies have provided valuable data that can be used to optimize its use in both laboratory and industrial settings.

In conclusion, 1-(Pentafluoroethyl)cyclobutylmethanol (CAS No. 2229540-29-6) is a promising compound with a wide range of potential applications in organic synthesis, materials science, and pharmaceutical research. Its unique combination of functional groups offers a versatile platform for developing new materials and improving drug delivery systems. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific and industrial fields.